Cas no 1283109-15-8 (4-[(3-methyl-2-oxoimidazolidin-1-yl)methyl]benzoic acid)

• Product Name: 4-[(3-methyl-2-oxoimidazolidin-1-yl)methyl]benzoic acid
• CAS No: 1283109-15-8
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• MDL: MFCD17982737
• CID: 5558140
• PubChem ID: 52353413
• Update Time: 2025-10-22

4-[(3-methyl-2-oxoimidazolidin-1-yl)methyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(3-methyl-2-oxoimidazolidin-1-yl)methyl]benzoic acid

• MDL： MFCD17982737
• Inchi： 1S/C12H14N2O3/c1-13-6-7-14(12(13)17)8-9-2-4-10(5-3-9)11(15)16/h2-5H,6-8H2,1H3,(H,15,16)
• InChI Key： PPSUDKRUPCRXND-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(CN2C(=O)N(C)CC2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-[(3-methyl-2-oxoimidazolidin-1-yl)methyl]benzoic acid

4-[(3-Methyl-2-Oxoimidazolidin-1-yl)methyl]benzoic Acid: A Comprehensive Overview

4-[(3-Methyl-2-Oxoimidazolidin-1-yl)methyl]benzoic Acid, identified by the CAS Registry Number 1283109-15-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and material science.

The molecular structure of 4-[(3-Methyl-2-Oxoimidazolidin-1-yl)methyl]benzoic Acid comprises a benzoic acid moiety linked to an imidazolidinone ring system. The imidazolidinone ring, a five-membered heterocyclic structure containing two nitrogen atoms and a ketone group, contributes to the compound's stability and reactivity. The presence of the methyl group at position 3 of the imidazolidinone ring further enhances its chemical properties, making it a versatile building block for various synthetic transformations.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel antibiotics, antiviral agents, and anticancer drugs. For instance, a study published in Nature Communications demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in bacterial resistance mechanisms.

In addition to its pharmacological applications, 4-[(3-Methyl-2-Oxoimidazolidin-1-yl)methyl]benzoic Acid has been investigated for its role in materials science. Its ability to form stable metal complexes has led to its use in the synthesis of coordination polymers and metalloorganic frameworks (MOFs). These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

The synthesis of this compound typically involves multi-step processes, including nucleophilic substitution, condensation reactions, and oxidation steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For example, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

The physical properties of 4-[(3-Methyl-2-Oxoimidazolidin-1-yl)methyl]benzoic Acid are also noteworthy. It exhibits a melting point of approximately 250°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its thermodynamic stability makes it suitable for various industrial applications.

In conclusion, 4-[(3-Methyl-2-Oxoimidazolidin-1-yL)methyl]benzoic Acid, with its unique chemical structure and diverse applications, continues to be a focal point in contemporary research. As new insights into its properties emerge, this compound is expected to play an increasingly important role in advancing both scientific understanding and technological innovation.